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Introduction

Propicillin is a semi-synthetic antibiotic belonging to the penicillin group.[1] First synthesized in
1961, it is an acid-stable compound, allowing for oral administration, typically as its potassium
salt.[2][3] Its antibacterial spectrum and activity are very similar to that of
phenoxymethylpenicillin (Penicillin V).[2] This guide provides a detailed examination of
propicillin's classification, mechanism of action, in-vitro efficacy, and the experimental
protocols used to determine its activity.

Classification of Propicillin

Propicillin is unequivocally classified as a beta-lactam antibiotic.[4] This broad class of
antibacterial agents is defined by the presence of a beta-lactam ring in their molecular
structure.[5][6] The classification of beta-lactam antibiotics is based on their core chemical
structure. Propicillin falls within the Penicillin subgroup, which is characterized by a beta-
lactam ring fused to a five-membered thiazolidine ring.[5][6] This core structure is known as a
penam.[6]

Propicillin is further categorized as a beta-lactamase sensitive penicillin, meaning it is
susceptible to degradation by beta-lactamase enzymes produced by some resistant bacteria.

[1][]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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